Loganate
Overview
Description
Loganate is a monocarboxylic acid anion. It is a conjugate base of a loganic acid.
Scientific Research Applications
1. Applications in Cognitive Psychology and Clinical Disorders
- Logan's contributions to cognitive psychology, particularly in skill acquisition, automaticity, and cognitive control, provide insights into cognitive disturbances in clinical disorders (American psychologist, 2017).
2. Data Storage and Management in Scientific Research
- The Logan approach for managing large-scale archival storage systems can be crucial for preserving scientific data, offering adaptability to technology advancements (Storer et al., 2008).
3. Multiproject Management and Innovation Strategy
- The Logan case in the automotive industry illustrates how multiproject management can develop low-end disruptive strategies, contributing to both project management and innovation strategy fields (Midler, 2013).
4. PET Radioligand Binding Studies
- Logan's graphical approach is used in PET studies for mapping neuroreceptor binding, with comparisons of different methods offering insights into the accuracy and reliability of these techniques (Cselényi et al., 2006).
5. Nutrition Information Needs in Migrant Communities
- Research on the nutrition information needs of African and Pacific Islander migrant communities in Logan, Queensland, helps in developing appropriate nutrition information and health services (Williams & Harris, 2010).
6. Geodesic Dome Shelters for Researchers
- The design and installation of geodesic dome shelters on Mt. Logan, Yukon Territory, provide practical living quarters for researchers in challenging environments (Holdsworth, 1979).
7. Web-based Tools for Log File Analysis in Psychological Research
- The development of Scientific LogAnalyzer, a web-based service for log file analysis, offers features suited for behavioral and social scientists, enhancing data analysis in psychological research (Reips & Stieger, 2004).
8. Biophysical Models for Seed Germination in Aquatic Systems
- The application of the Logan Type III biophysical model to study the seed germination rates of Zannichellia palustris, a submersed aquatic plant, offers insights into germination under varying temperature conditions (Bytnerowicz & Carruthers, 2014).
properties
Product Name |
Loganate |
|---|---|
Molecular Formula |
C16H23O10- |
Molecular Weight |
375.35 g/mol |
IUPAC Name |
(1S,4aS,6S,7R,7aS)-6-hydroxy-7-methyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate |
InChI |
InChI=1S/C16H24O10/c1-5-8(18)2-6-7(14(22)23)4-24-15(10(5)6)26-16-13(21)12(20)11(19)9(3-17)25-16/h4-6,8-13,15-21H,2-3H2,1H3,(H,22,23)/p-1/t5-,6+,8-,9+,10+,11+,12-,13+,15-,16-/m0/s1 |
InChI Key |
JNNGEAWILNVFFD-CDJYTOATSA-M |
Isomeric SMILES |
C[C@H]1[C@H](C[C@H]2[C@@H]1[C@@H](OC=C2C(=O)[O-])O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O |
SMILES |
CC1C(CC2C1C(OC=C2C(=O)[O-])OC3C(C(C(C(O3)CO)O)O)O)O |
Canonical SMILES |
CC1C(CC2C1C(OC=C2C(=O)[O-])OC3C(C(C(C(O3)CO)O)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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